Cas no 887589-76-6 (1H-PURINE-8-SULFENAMIDE)

1H-PURINE-8-SULFENAMIDE structure
1H-PURINE-8-SULFENAMIDE structure
Product Name:1H-PURINE-8-SULFENAMIDE
CAS No:887589-76-6
MF:C5H5N5S
MW:167.191697835922
CID:713525
PubChem ID:45073553
Update Time:2025-04-19

1H-PURINE-8-SULFENAMIDE Chemical and Physical Properties

Names and Identifiers

    • 1H-PURINE-8-SULFENAMIDE
    • S-(7H-purin-8-yl)thiohydroxylamine
    • AKOS006240713
    • SCHEMBL23323422
    • 887589-76-6
    • S-7H-Purin-8-yl-(thiohydroxylamine)
    • DTXSID00662788
    • Inchi: 1S/C5H5N5S/c6-11-5-9-3-1-7-2-8-4(3)10-5/h1-2H,6H2,(H,7,8,9,10)
    • InChI Key: KTUHBEAQDPCSLP-UHFFFAOYSA-N
    • SMILES: S(C1=NC2=C(C=NC=N2)N1)N

Computed Properties

  • Exact Mass: 167.027
  • Monoisotopic Mass: 167.027
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 106A^2
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: -0.2
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